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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049 Get Quote

Essential Safety and Logistical Information for the Disposal of Cycloheptanol

Cycloheptanol is a combustible liquid that requires careful handling and disposal to ensure

laboratory safety and environmental protection.[1] This guide provides procedural, step-by-step

instructions for the proper disposal of cycloheptanol, intended for researchers, scientists, and

drug development professionals. Adherence to local, state, and federal regulations is

mandatory for all disposal procedures.

Immediate Safety Precautions
Before handling cycloheptanol for any purpose, including disposal, it is crucial to be familiar

with its hazards. Cycloheptanol is classified as a Category 4 flammable liquid.

Personal Protective Equipment (PPE): When handling cycloheptanol, always wear the

following personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.[1][2]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[1][2]

Body Protection: A laboratory coat or a chemical-resistant apron.[2]

Spill Cleanup Procedures
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In the event of a cycloheptanol spill, follow these steps to ensure safety and proper

containment:

Evacuate and Ventilate: Immediately clear the area of non-essential personnel and ensure

adequate ventilation.[2]

Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a

commercial sorbent to contain the liquid.[1][2]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

clearly labeled, sealed container for hazardous waste.[1]

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be collected and disposed of as hazardous waste.[2]

Large Spills: In the case of a large spill, contact your institution's Environmental Health and

Safety (EHS) department immediately.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of cycloheptanol is through an approved waste disposal

plant.[3]

Waste Identification and Collection:

Collect waste cycloheptanol in its original container or a compatible, properly labeled

container.[3]

Do not mix cycloheptanol with other waste streams.[3]

Ensure the container is sealed and stored in a cool, well-ventilated area away from

sources of ignition.[3]

Labeling and Storage:

Clearly label the waste container as "Hazardous Waste," "Cycloheptanol," and include

any other information required by your institution.
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Store the sealed container in a designated hazardous waste accumulation area.

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for cycloheptanol.

Empty Container Disposal:

Uncleaned, empty containers that held cycloheptanol should be treated as hazardous

waste and disposed of in the same manner as the chemical itself.[3]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative and regulatory data for cycloheptanol.

Property Value

Chemical Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

CAS Number 502-41-0

GHS Classification Flammable liquids (Category 4)

DOT (US) Shipping Name Combustible liquid, n.o.s. (cycloheptanol)

NA-Number 1993

DOT (US) Class NONE

DOT (US) Packing Group III

IATA/IMDG Not regulated as a dangerous good

Experimental Protocols
No specific experimental protocols for the chemical neutralization of cycloheptanol for

disposal are recommended in standard safety data sheets. The standard and required
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procedure is collection and disposal via a licensed hazardous waste management company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of cycloheptanol.
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Caption: Logical workflow for the proper disposal of cycloheptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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